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Introduction
Salcomine, the cobalt(II) complex of the Schiff base ligand salen (N,N′-

bis(salicylidene)ethylenediamine), has served as a important synthetic model for understanding

the reversible binding of molecular oxygen by metalloproteins such as hemoglobin and

myoglobin. First reported in 1933, the observation five years later that this compound reversibly

changes color from red-brown to black upon exposure to air established its role as a functional

mimic of natural oxygen carriers.[1] The relative simplicity of salcomine, compared to the

complexity of proteins, allows for detailed investigation of the fundamental principles of

dioxygen binding to transition metal centers. This technical guide provides an in-depth overview

of salcomine, including its synthesis, oxygen-binding properties, and the experimental

methods used for its characterization, tailored for researchers in bioinorganic chemistry,

materials science, and drug development.

Molecular Structure and Oxygen Binding
Salcomine, or Co(salen), is a square planar cobalt(II) complex.[2] In the solid state, it can exist

in different crystalline forms, with varying abilities to bind oxygen. This variation is attributed to

the presence of voids in the crystal lattice, which are necessary for the diffusion of molecular

oxygen.[1] The so-called "inactive" form consists of dimeric units, while the "active" forms are

presumed to have a more open lattice structure.
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In the presence of a coordinating solvent, such as dimethyl sulfoxide (DMSO) or pyridine,

salcomine readily binds molecular oxygen.[2] The generally accepted mechanism involves the

formation of a 2:1 complex, where two salcomine molecules bind to one molecule of dioxygen,

forming a peroxo-bridged dimeric species, [(Co(salen))₂O₂].[2] This reversible binding is

accompanied by a distinct color change, providing a visual indication of oxygenation.

Quantitative Oxygen-Binding Data
The oxygen-binding affinity of salcomine and its derivatives can be quantified by determining

the oxygenation constant (KO₂) and the associated thermodynamic parameters, enthalpy (ΔH°)

and entropy (ΔS°). These values are crucial for understanding the stability of the oxygen

adduct and the thermodynamics of the binding process. The following table summarizes these

parameters for salcomine and several of its derivatives in a dimethylformamide (DMF) solution

in the presence of pyridine.
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Complex
Temperature
(K)

KO₂ (atm⁻¹) ΔH° (kJ mol⁻¹)
ΔS° (J mol⁻¹
K⁻¹)

Co(NSalen) 274 10.52 -37.56 -117.5

286 5.20

298 2.43

318 1.08

Co(EtSalen) 274 16.5 -49.66 -156.7

286 8.75

298 2.96

Co(DIEtSalen) 274 18.5 -46.50 -131.7

286 7.40

298 3.05

Co(DMISalen) 274 17.36 -45.2 -129.8

286 12.2

298 6.75

Data sourced

from "Binding of

Molecular

Dioxygen to the

Cobalt(II)

Complexes in

Nonaqueous

Solution".[3][4]

Kinetics of Oxygen Binding
The kinetics of oxygen binding to salcomine are generally observed to be rapid, particularly in

solution.[5] However, specific rate constants for the association (kon) and dissociation (koff) of

oxygen with salcomine are not readily available in the surveyed literature. The overall rate of
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oxygen uptake in the solid state can be influenced by the crystalline form of the complex, with

some phases exhibiting a lag period before significant oxygen absorption occurs.[5] In solution,

the rate of oxygen uptake appears to be similar across different solvents, though the final

product can be a 1:1 or 2:1 adduct.[1]

Experimental Protocols
Synthesis of Salen Ligand (H₂salen)
This protocol describes the synthesis of the N,N′-bis(salicylidene)ethylenediamine (salen)

ligand.

Materials:

Salicylaldehyde (2.1 cm³)

1,2-diaminoethane (0.7 cm³)

Ethanol (25 cm³)

Procedure:

To a solution of salicylaldehyde in boiling ethanol, add 1,2-diaminoethane.

Stir the reaction mixture thoroughly for 3-4 minutes.

Cool the solution in an ice-bath to allow for the precipitation of bright yellow flaky crystals.

Filter the crystals under suction and wash with a small volume of ice-cold ethanol.

Air-dry the resulting salen ligand.

Synthesis of Salcomine (Co(salen))
This protocol details the synthesis of the "inactive" form of salcomine. This preparation is

sensitive to air and should be performed under an inert atmosphere (e.g., nitrogen or under

vacuum).

Materials:
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H₂salen (1.6 g)

Ethanol (60 cm³)

Cobalt(II) acetate tetrahydrate (1.25 g)

Ethanol:water mixture (7 cm³)

Procedure:

In a side-arm flask, dissolve H₂salen in ethanol at 60-70°C.

Quickly add a solution of Cobalt(II) acetate tetrahydrate in the ethanol:water mixture while

swirling the flask.

Immediately stopper the flask and evacuate through the side-arm.

Continue heating with periodic swirling for 1-2 hours. During this time, the initially formed

brown "active" complex will slowly convert to the brick-red "inactive" complex.

Cool the solution to room temperature.

Collect the crystals by filtration in the air.

Wash the crystals three times with ice-cold ethanol.

Dry the final Co(salen) product in a desiccator.

Measurement of Oxygen Uptake
This protocol describes a gasometric method for quantifying the reversible oxygen uptake by

Co(salen) in DMSO.

Apparatus:

Side-arm test tube

Small test tube that fits inside the side-arm tube
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Manometer (graduated U-tube)

Movable arm for pressure equalization

Procedure:

Accurately weigh a finely ground sample of Co(salen) (between 0.05 and 0.1 g) and place it

in the side-arm test tube.

Saturate approximately 5 cm³ of DMSO with oxygen by bubbling the gas through it for a few

seconds.

Carefully place the oxygen-saturated DMSO into the small test tube and lower it into the

side-arm test tube without spilling.

Flush the side-arm tube with a gentle stream of oxygen and then seal it with a tightly fitting

rubber stopper.

Connect the side-arm tube to the manometer and equalize the water levels in both arms to

ensure the internal pressure is atmospheric. Record the initial water level in the graduated

tube.

Carefully invert the side-arm tube to allow the DMSO to dissolve the Co(salen), initiating the

oxygen uptake. Record the time.

As oxygen is absorbed, the water level in the graduated tube will rise. Record the volume

change over time (e.g., every two minutes for 20 minutes), equalizing the pressure with the

movable arm before each reading.

Plot the volume of oxygen absorbed versus time to determine the total oxygen uptake. From

this, the mole ratio of dioxygen absorbed per mole of Co(salen) can be calculated.[1]

Visualizations
Synthesis of Salcomine Workflow
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Caption: Workflow for the two-step synthesis of Salcomine.

Oxygen Binding Mechanism

2 Co(salen)

[(Co(salen))₂O₂]
(Peroxo-bridged dimer)

+ O₂ (Oxygenation)

O₂
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Click to download full resolution via product page

Caption: Reversible binding of oxygen to form a peroxo-bridged dimer.

Experimental Workflow for Oxygen Uptake Measurement
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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